6-(1H-Imidazol-1-yl)-2-phenylquinazoline

• CAS No.: 1004997-71-0
• Product Name: 6-(1H-Imidazol-1-yl)-2-phenylquinazoline
• Molecular Formula: C17H12N4
• Molecular Weight: 272.3 g/mol
• IUPAC Name: 6-imidazol-1-yl-2-phenylquinazoline
• Standard InChI: InChI=1S/C17H12N4/c1-2-4-13(5-3-1)17-19-11-14-10-15(6-7-16(14)20-17)21-9-8-18-12-21/h1-12H
• Standard InChIKey: CSZGXYBGYFNSCO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NC=C3C=C(C=CC3=N2)N4C=CN=C4
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C3C=C(C=CC3=N2)N4C=CN=C4
• Appearance: Solid powder
• Description: CR-4056 is an imidazoneuline I2 receptor ligand potentially for treatment of neuropathic pain.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CR-4056; CR4056; CR 4056
• Reference: 1: Qiu Y, He XH, Zhang Y, Li JX. Discriminative stimulus effects of the novel imidazoline I₂ receptor ligand CR4056 in rats. Sci Rep. 2014 Oct 13;4:6605. doi: 10.1038/srep06605. PubMed PMID: 25308382; PubMed Central PMCID: PMC4194429.; 2: Lanza M, Ferrari F, Menghetti I, Tremolada D, Caselli G. Modulation of imidazoline I2 binding sites by CR4056 relieves postoperative hyperalgesia in male and female rats. Br J Pharmacol. 2014 Aug;171(15):3693-701. doi: 10.1111/bph.12728. PubMed PMID: 24758515; PubMed Central PMCID: PMC4128066.; 3: Ferrari F, Fiorentino S, Mennuni L, Garofalo P, Letari O, Mandelli S, Giordani A, Lanza M, Caselli G. Analgesic efficacy of CR4056, a novel imidazoline-2 receptor ligand, in rat models of inflammatory and neuropathic pain. J Pain Res. 2011;4:111-25. doi: 10.2147/JPR.S18353. Epub 2011 Apr 18. PubMed PMID: 21647215; PubMed Central PMCID: PMC3100226.; 4: Li JX, Thorn DA, Qiu Y, Peng BW, Zhang Y. Antihyperalgesic effects of imidazoline I(2) receptor ligands in rat models of inflammatory and neuropathic pain. Br J Pharmacol. 2014 Mar;171(6):1580-90. doi: 10.1111/bph.12555. PubMed PMID: 24329196; PubMed Central PMCID: PMC3954494.; 5: Meregalli C, Ceresa C, Canta A, Carozzi VA, Chiorazzi A, Sala B, Oggioni N, Lanza M, Letari O, Ferrari F, Avezza F, Marmiroli P, Caselli G, Cavaletti G. CR4056, a new analgesic I2 ligand, is highly effective against bortezomib-induced painful neuropathy in rats. J Pain Res. 2012;5:151-67. doi: 10.2147/JPR.S32122. Epub 2012 Jun 20. PubMed PMID: 22792002; PubMed Central PMCID: PMC3392714.; 6: Qiu Y, Zhang Y, Li JX. Discriminative stimulus effects of the imidazoline I2 receptor ligands BU224 and phenyzoline in rats. Eur J Pharmacol. 2015 Feb 15;749:133-41. doi: 10.1016/j.ejphar.2015.01.013. Epub 2015 Jan 21. PubMed PMID: 25617792; PubMed Central PMCID: PMC4331254.; 7: Thorn DA, An XF, Zhang Y, Pigini M, Li JX. Characterization of the hypothermic effects of imidazoline I₂ receptor agonists in rats. Br J Pharmacol. 2012 Jul;166(6):1936-45. doi: 10.1111/j.1476-5381.2012.01894.x. PubMed PMID: 22324428; PubMed Central PMCID: PMC3402816.; 8: Thorn DA, Zhang Y, Li JX. Effects of the imidazoline I2 receptor agonist 2-BFI on the development of tolerance to and behavioural/physical dependence on morphine in rats. Br J Pharmacol. 2016 Apr;173(8):1363-72. doi: 10.1111/bph.13435. Epub 2016 Feb 25. PubMed PMID: 26776953; PubMed Central PMCID: PMC4940811.; 9: Thorn DA, Qiu Y, Jia S, Zhang Y, Li JX. Antinociceptive effects of imidazoline I2 receptor agonists in the formalin test in rats. Behav Pharmacol. 2016 Jun;27(4):377-83. doi: 10.1097/FBP.0000000000000206. PubMed PMID: 26599907; PubMed Central PMCID: PMC4842102.; 10: Li JX. Imidazoline I(2) receptors: An update. Pharmacol Ther. 2017 Mar 16. pii: S0163-7258(17)30089-X. doi: 10.1016/j.pharmthera.2017.03.009. [Epub ahead of print] Review. PubMed PMID: 28322973.
• PubChem Compound: 24898732
• Last Modified: Nov 11 2021